Cas no 2418658-59-8 (2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine)

• Product Name: 2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine
• CAS No: 2418658-59-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD32679094
• CID: 5668025
• PubChem ID: 154577312
• Update Time: 2025-07-24

2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-26861149
• 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine
• 2418658-59-8
• 2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine

• MDL： MFCD32679094
• Inchi： 1S/C9H17NO/c10-6-5-9-3-1-8(2-4-9)11-7-9/h8H,1-7,10H2
• InChI Key： RLKYOEAHRVDCQB-UHFFFAOYSA-N
• SMILES： O1CC2(CCN)CCC1CC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{2-oxabicyclo2.2.2octan-4-yl}ethan-1-amine

Introduction to 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine (CAS No. 2418658-59-8)

2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2418658-59-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its distinctive bicyclic scaffold and potential biological activities. This compound belongs to a class of molecules characterized by a fused oxygen-containing heterocycle linked to an amine functional group, which has been increasingly explored for its pharmacological relevance.

The molecular structure of 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine consists of a bicyclo[2.2.2]octane ring system substituted with an isobutylamine moiety at the 4-position of the oxabicyclic core. This particular arrangement imparts unique steric and electronic properties to the molecule, making it a promising candidate for further investigation in drug discovery programs. The presence of both oxygen and nitrogen heteroatoms in close proximity within the bicyclic framework suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a growing interest in the development of novel scaffolds derived from natural products or modified cyclic structures, as these often exhibit improved pharmacokinetic profiles and reduced toxicity compared to traditional small-molecule drugs. The bicyclo[2.2.2]octane motif, in particular, has been extensively studied for its ability to mimic bioactive natural products while maintaining synthetic accessibility. The incorporation of an oxygen atom into this scaffold further enhances its potential as a pharmacophore by introducing additional hydrogen bonding opportunities and electronic complexity.

One of the most compelling aspects of 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine is its structural similarity to several known bioactive compounds that have demonstrated efficacy in preclinical and clinical studies. For instance, analogs with similar bicyclic cores have been reported to exhibit anti-inflammatory, analgesic, and even anticancer properties, depending on the substitution pattern and functionalization strategy. The amine group at the 4-position of the oxabicyclic ring provides a versatile handle for further derivatization, allowing chemists to explore a wide range of chemical modifications while retaining the core pharmacological features.

The synthesis of 2-{2-oxabicyclo[2.2.2]octan-4-yl}ethan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.2]octane ring system typically requires multi-step processes involving cyclization reactions and careful control of reaction conditions to achieve high yields and purity. Additionally, introducing the isobutylamine moiety at the 4-position necessitates precise functional group transformations while minimizing side reactions that could compromise the integrity of the oxabicyclic core.

Recent advances in synthetic methodology have enabled more efficient routes to complex cyclic compounds like CAS No 2418658-59-8, including transition-metal-catalyzed reactions and biocatalytic approaches that can streamline synthetic pathways and improve overall yields. These innovations have made it feasible to produce sufficient quantities of this compound for detailed biological evaluation, which is essential for understanding its potential therapeutic applications.

In terms of biological activity, preliminary studies on derivatives of bicyclo[2.2.2]octane have revealed promising results in modulating various biological pathways. The oxygen-containing heterocycle appears to interact with target proteins in ways that can elicit desirable pharmacological effects, while the amine group provides additional opportunities for binding interactions through hydrogen bonding or ionic interactions with charged residues on biological targets.

The potential applications of CAS No 2418658-59-8 extend beyond traditional small-molecule drug development into areas such as fragment-based drug design (FBDD) and structure-based drug design (SBDD). In FBDD approaches, simple molecules like this one serve as starting points for generating libraries of compounds that can be screened for biological activity against specific targets. SBDD relies on computational modeling to predict how molecules will interact with biological targets at an atomic level, allowing researchers to optimize lead compounds based on their predicted binding modes.

The versatility of CAS No 2418658-59-8 also makes it an attractive candidate for developing prodrugs or targeted delivery systems designed to enhance bioavailability or specificity in vivo. By leveraging its unique structural features, researchers can engineer derivatives that exhibit improved pharmacokinetic properties or targeted delivery mechanisms tailored to specific disease states or patient populations.

As research continues in this area, it is expected that more derivatives will be synthesized and evaluated for their potential therapeutic applications across multiple therapeutic areas including oncology, immunology, neurology, and infectious diseases among others where novel molecular scaffolds are needed most urgently